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O,O/'/'-BIS[2-(METHYLTHIO)ETHYL]-TERT-BUTYLCALIX[4]ARENE O,O/'/'-BIS[2-(METHYLTHIO)ETHYL]-TERT-BUTYLCALIX[4]ARENE
Brand Name: Vulcanchem
CAS No.: 145237-25-8
VCID: VC0119634
InChI: InChI=1S/C50H68O4S2/c1-47(2,3)39-23-31-19-35-27-41(49(7,8)9)29-37(45(35)53-15-17-55-13)21-33-25-40(48(4,5)6)26-34(44(33)52)22-38-30-42(50(10,11)12)28-36(20-32(24-39)43(31)51)46(38)54-16-18-56-14/h23-30,51-52H,15-22H2,1-14H3
SMILES: CC(C)(C)C1=CC2=C(C(=C1)CC3=CC(=CC(=C3OCCSC)CC4=CC(=CC(=C4O)CC5=C(C(=CC(=C5)C(C)(C)C)C2)OCCSC)C(C)(C)C)C(C)(C)C)O
Molecular Formula: C50H68O4S2
Molecular Weight: 797.2 g/mol

O,O/'/'-BIS[2-(METHYLTHIO)ETHYL]-TERT-BUTYLCALIX[4]ARENE

CAS No.: 145237-25-8

Main Products

VCID: VC0119634

Molecular Formula: C50H68O4S2

Molecular Weight: 797.2 g/mol

O,O/'/'-BIS[2-(METHYLTHIO)ETHYL]-TERT-BUTYLCALIX[4]ARENE - 145237-25-8

CAS No. 145237-25-8
Product Name O,O/'/'-BIS[2-(METHYLTHIO)ETHYL]-TERT-BUTYLCALIX[4]ARENE
Molecular Formula C50H68O4S2
Molecular Weight 797.2 g/mol
IUPAC Name 5,11,17,23-tetratert-butyl-26,28-bis(2-methylsulfanylethoxy)pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaene-25,27-diol
Standard InChI InChI=1S/C50H68O4S2/c1-47(2,3)39-23-31-19-35-27-41(49(7,8)9)29-37(45(35)53-15-17-55-13)21-33-25-40(48(4,5)6)26-34(44(33)52)22-38-30-42(50(10,11)12)28-36(20-32(24-39)43(31)51)46(38)54-16-18-56-14/h23-30,51-52H,15-22H2,1-14H3
Standard InChIKey DKWOMOMMOUZRFI-UHFFFAOYSA-N
SMILES CC(C)(C)C1=CC2=C(C(=C1)CC3=CC(=CC(=C3OCCSC)CC4=CC(=CC(=C4O)CC5=C(C(=CC(=C5)C(C)(C)C)C2)OCCSC)C(C)(C)C)C(C)(C)C)O
Canonical SMILES CC(C)(C)C1=CC2=C(C(=C1)CC3=CC(=CC(=C3OCCSC)CC4=CC(=CC(=C4O)CC5=C(C(=CC(=C5)C(C)(C)C)C2)OCCSC)C(C)(C)C)C(C)(C)C)O
PubChem Compound 5229916
Last Modified Nov 11 2021
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